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Compound of Interest

Compound Name: Ethadione

Cat. No.: B1200495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

stability of Ethadione, an anticonvulsant medication. The information is curated for

researchers, scientists, and professionals involved in drug development and formulation.

Core Chemical Properties of Ethadione
Ethadione, with the IUPAC name 3-ethyl-5,5-dimethyl-1,3-oxazolidine-2,4-dione, is a member

of the oxazolidinedione class of anticonvulsants.[1][2] Its fundamental chemical and physical

properties are summarized in the table below. While some specific experimental values for

Ethadione are not readily available in the literature, data for the closely related compound

Paramethadione is included for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1200495?utm_src=pdf-interest
https://www.benchchem.com/product/b1200495?utm_src=pdf-body
https://www.benchchem.com/product/b1200495?utm_src=pdf-body
https://www.benchchem.com/product/b1200495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethadione
https://en.wikipedia.org/wiki/Ethadione
https://www.benchchem.com/product/b1200495?utm_src=pdf-body
https://www.benchchem.com/product/b1200495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
3-ethyl-5,5-dimethyl-1,3-

oxazolidine-2,4-dione
[1]

Synonyms

Didione, Dimedione, 3-Ethyl-

5,5-dimethyl-2,4-

diketooxazolidine

[3]

CAS Number 520-77-4 [3]

Chemical Formula C₇H₁₁NO₃ [1]

Molecular Weight 157.17 g/mol [1][3]

Melting Point 76.5 °C [3]

Boiling Point Data not available

Water Solubility Data not available

pKa Data not available

Chemical Structure of Ethadione
The chemical structure of Ethadione is characterized by a five-membered oxazolidine ring with

two ketone groups at positions 2 and 4, an ethyl group at position 3, and two methyl groups at

position 5.
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Degradation Pathways

Ethadione
(3-ethyl-5,5-dimethyl-

1,3-oxazolidine-2,4-dione)

Hydrolysis
(Acid or Base Catalyzed)

H₂O / H⁺ or OH⁻

Oxidation

Oxidizing agents

N-de-ethylation
(Metabolic/Degradative)

Metabolic enzymes
or chemical degradation

Ring-opened products
(e.g., N-ethyl-2-hydroxyisobutyramide,

2-hydroxyisobutyric acid)
Oxidized derivatives 5,5-dimethyl-

1,3-oxazolidine-2,4-dione
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Phase 1: Planning and Method Development

Phase 2: Forced Degradation Studies

Phase 3: Data Analysis and Reporting

Develop Stability Protocol

Develop Stability-Indicating
HPLC Method

Validate HPLC Method
(ICH Guidelines)

Perform Forced Degradation
(Acid, Base, Oxidation, Thermal, Photo)

Analyze Stressed Samples by HPLC

Identify and Characterize
Degradation Products (e.g., LC-MS)

Elucidate Degradation Pathways

Generate Stability Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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